Cas no 1810034-40-2 (Curcumaromin C)

Curcumaromin C is a bioactive compound derived from Curcuma species, known for its potential pharmacological properties. Structurally classified as a curcuminoid, it exhibits notable antioxidant and anti-inflammatory activities, making it a subject of interest in biomedical research. Its molecular stability and selective interaction with cellular targets suggest utility in studying oxidative stress-related pathways. Curcumaromin C is characterized by its distinct chemical profile, including a β-diketone moiety, which contributes to its reactivity and binding affinity. Available in high-purity formulations, it serves as a valuable reference standard for analytical and experimental applications. Further research is ongoing to elucidate its mechanisms and therapeutic potential.
Curcumaromin C structure
Curcumaromin C structure
Product Name:Curcumaromin C
CAS No:1810034-40-2
MF:C29H32O4
MW:444.561988830566
CID:3164609
PubChem ID:125181871
Update Time:2025-10-28

Curcumaromin C Chemical and Physical Properties

Names and Identifiers

    • Curcumaromin C
    • 1810034-40-2
    • AKOS040761549
    • (1E,6E)-1,7-bis(4-hydroxyphenyl)-4-[(1R,6S)-3-methyl-6-propan-2-ylcyclohex-2-en-1-yl]hepta-1,6-diene-3,5-dione
    • CS-0149557
    • Inchi: 1S/C29H32O4/c1-19(2)25-15-4-20(3)18-26(25)29(27(32)16-9-21-5-11-23(30)12-6-21)28(33)17-10-22-7-13-24(31)14-8-22/h5-14,16-19,25-26,29-31H,4,15H2,1-3H3/b16-9+,17-10+/t25-,26+/m1/s1
    • InChI Key: XPEWDUSWUQJRDO-WUDRIEKWSA-N
    • SMILES: O=C(/C=C/C1C=CC(=CC=1)O)C(C(/C=C/C1C=CC(=CC=1)O)=O)[C@H]1C=C(C)CC[C@@H]1C(C)C

Computed Properties

  • Exact Mass: 444.23005950g/mol
  • Monoisotopic Mass: 444.23005950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 702
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 631.8±50.0 °C at 760 mmHg
  • Flash Point: 349.9±26.6 °C
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C

Curcumaromin C Security Information

Curcumaromin C Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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¥6400.0 2022-04-28
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Additional information on Curcumaromin C

Recent Advances in Curcumaromin C (1810034-40-2) Research: A Comprehensive Review

Curcumaromin C (CAS: 1810034-40-2) is a bioactive compound derived from the rhizomes of Curcuma species, which has garnered significant attention in recent years due to its potential therapeutic applications in oncology, inflammation, and metabolic disorders. This research briefing synthesizes the latest findings on Curcumaromin C, focusing on its molecular mechanisms, pharmacological properties, and clinical prospects. The compound's unique chemical structure, characterized by a diarylheptanoid backbone, has been linked to its multifaceted bioactivity, making it a promising candidate for drug development.

Recent studies have elucidated the molecular targets of Curcumaromin C, revealing its ability to modulate key signaling pathways such as NF-κB, PI3K/Akt, and MAPK. These pathways are critically involved in inflammation and cancer progression, suggesting that Curcumaromin C may serve as a potent anti-inflammatory and anti-neoplastic agent. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that Curcumaromin C inhibits NF-κB activation in macrophage cells, thereby reducing the production of pro-inflammatory cytokines like TNF-α and IL-6. This finding underscores its potential as a therapeutic for chronic inflammatory diseases.

In the context of oncology, preclinical studies have highlighted Curcumaromin C's ability to induce apoptosis and inhibit metastasis in various cancer cell lines. A groundbreaking 2024 study in Cancer Research reported that the compound selectively targets cancer stem cells (CSCs) in triple-negative breast cancer (TNBC), a subtype notorious for its resistance to conventional therapies. The study employed high-throughput screening and molecular docking simulations to identify Curcumaromin C's interaction with the Wnt/β-catenin pathway, a key regulator of CSC self-renewal. These results position Curcumaromin C as a potential adjunct therapy for aggressive cancers.

Despite these promising findings, challenges remain in translating Curcumaromin C into clinical applications. Pharmacokinetic studies indicate that the compound exhibits low oral bioavailability, necessitating the development of novel delivery systems such as nanoparticles or liposomes. Additionally, while toxicity profiles in animal models have been favorable, comprehensive safety assessments in humans are still pending. Collaborative efforts between academia and industry are underway to address these limitations, with several patents filed in 2024 for optimized formulations of Curcumaromin C.

In conclusion, Curcumaromin C represents a compelling example of nature-derived drug discovery, with its diverse pharmacological effects and relatively low toxicity. Future research should prioritize clinical trials to validate its efficacy and safety in human subjects, as well as explore synergistic combinations with existing therapies. The ongoing elucidation of its molecular mechanisms will further refine its therapeutic potential, solidifying its place in the next generation of precision medicine.

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